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Compound of Interest

Compound Name:
2,2-Bis(3-

aminophenyl)hexafluoropropane

Cat. No.: B1268579 Get Quote

An In-depth Technical Guide to 2,2-Bis(3-aminophenyl)hexafluoropropane

Introduction
2,2-Bis(3-aminophenyl)hexafluoropropane, a fluorinated aromatic diamine, is a critical

monomer in the synthesis of high-performance polymers, particularly polyimides. The

incorporation of the hexafluoroisopropylidene -(CF₃)₂C- group into the polymer backbone

imparts a unique combination of desirable properties, including enhanced thermal stability,

improved solubility, lower dielectric constant, and high gas permeability. This technical guide

provides a comprehensive overview of its chemical identity, structure, a representative

synthesis protocol, its principal application in polymer science, and essential safety information.

This document is intended for researchers, chemists, and material scientists engaged in the

development of advanced materials.

Chemical Identity and Properties
The fundamental properties of 2,2-Bis(3-aminophenyl)hexafluoropropane are summarized

below. These characteristics are crucial for its application as a monomer in polymerization

reactions, influencing reaction kinetics, polymer molecular weight, and the final properties of

the material.
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Identifier Value Reference

CAS Number 47250-53-3 [1]

IUPAC Name

3-[2-(3-

aminophenyl)-1,1,1,3,3,3-

hexafluoropropan-2-yl]aniline

[1]

Synonyms

3,3'-

(Hexafluoroisopropylidene)dia

niline

[2]

Molecular Formula C₁₅H₁₂F₆N₂ [1]

Molecular Weight 334.26 g/mol [1]

Melting Point 74-79 °C [2]

Boiling Point 348.5 °C at 760 mmHg [3]

Chemical Structure
The molecular structure features a central hexafluoroisopropylidene bridge connecting two

aniline (aminophenyl) rings at the meta-position. This bulky, electron-withdrawing fluorine-

containing group sterically hinders chain packing, which increases the free volume and

enhances the solubility of the resulting polymers.
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Step 1: Nitration
Step 2: Reduction

2,2-Diphenyl-
hexafluoropropane

Nitration
(HNO₃/H₂SO₄)

2,2-Bis(3-nitrophenyl)-
hexafluoropropane

Reduction
(e.g., H₂/Pd-C or
Hydrazine/FeCl₃)

2,2-Bis(3-aminophenyl)-
hexafluoropropane

Step 1: Polycondensation

Step 2: Imidization

Diamine Monomer
(2,2-Bis(3-aminophenyl)-

hexafluoropropane)

Mixing in
Aprotic Solvent

(e.g., NMP)

Dianhydride Monomer
(e.g., 6FDA)

Poly(amic acid) Precursor
(Viscous Solution)

Stirring at RT
12-24h

Thermal or
Chemical Cyclodehydration

Eliminates H₂O

Final Polyimide
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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